Cas no 102367-64-6 (1,3,4-Thiadiazol-2-amine,5-(2-chlorophenyl)-, hydrochloride (1:1))

• Product Name: 1,3,4-Thiadiazol-2-amine,5-(2-chlorophenyl)-, hydrochloride (1:1)
• CAS No: 102367-64-6
• MF: C₈H₉Cl₂N₃OS
• MW: 266.147557973862
• CID: 146154
• PubChem ID: 11971453
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,5-(2-chlorophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-(2-chlorophenyl)-, hydrochloride (1:1)
• 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine,hydrate,hydrochloride
• 1,3,4-Thiadiazole, 2-amino-5-(o-chlorophenyl)-, hydrochloride, hydrate
• 2-Amino-5-(o-chlorophenyl)-1,3,4-thiadiazole hydrochloride hydrate
• 2-Amino-5-o-clorofenil-1,3,4-tiadiazolo cloridrato idrato
• 2-Amino-5-o-clorofenil-1,3,4-tiadiazolo cloridrato idrato [Italian]
• 5-(2-chloro-phenyl)-[1,3,4]thiadiazol-2-ylamine, hydrochloride
• 5-(2-Chlor-phenyl)-[1,3,4]thiadiazol-2-ylamin, Hydrochlorid
• AGN-PC-00IZZL
• hydrochloride
• L 1474
• LS-150239
• 102367-64-6
• DTXSID90144967

• Inchi： 1S/C8H6ClN3S.ClH.H2O/c9-6-4-2-1-3-5(6)7-11-12-8(10)13-7;;/h1-4H,(H2,10,12);1H;1H2
• InChI Key： VIVXSYPGDUOKDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(N)S1.Cl.O

Computed Properties

• Exact Mass: 264.98457
• Monoisotopic Mass: 264.984338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81

Experimental Properties

• Boiling Point: 393.8°C at 760 mmHg
• Flash Point: 192°C
• PSA: 83.3
• LogP: 3.75960